![molecular formula C13H15F3N2S B5867308 N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea](/img/structure/B5867308.png)
N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea
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Overview
Description
N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea, also known as CPPU, is a synthetic plant growth regulator that has been extensively studied for its potential applications in agriculture. CPPU is a highly effective cytokinin that promotes cell division and differentiation in plants, leading to increased yield and improved fruit quality. In
Mechanism of Action
N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea acts as a cytokinin in plants by promoting cell division and differentiation. This compound binds to cytokinin receptors in the plant cell membrane, leading to the activation of downstream signaling pathways that promote cell division and differentiation. This compound also promotes the accumulation of auxin, a plant hormone that regulates growth and development.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in plants. This compound promotes cell division and differentiation, leading to increased yield and improved fruit quality. This compound also promotes the accumulation of auxin, a plant hormone that regulates growth and development. This compound has been shown to increase the activity of enzymes involved in carbohydrate metabolism, leading to increased sugar content in fruit.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea has several advantages for lab experiments. This compound is highly effective at promoting cell division and differentiation in plants, making it a valuable tool for studying plant growth and development. This compound is also stable and can be easily synthesized in the lab. However, this compound also has some limitations. This compound is expensive and may not be affordable for all research labs. This compound is also highly toxic and must be handled with care.
Future Directions
There are several future directions for research on N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea. One area of research is to explore the potential applications of this compound in other crops, such as wheat, rice, and corn. Another area of research is to investigate the molecular mechanisms underlying the effects of this compound on plant growth and development. Additionally, research could focus on developing new and more efficient synthesis methods for this compound. Finally, research could explore the potential use of this compound in combination with other plant growth regulators to further enhance crop yield and quality.
Synthesis Methods
N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea is synthesized from 3-(trifluoromethyl)aniline and cyclopentanone through a multi-step reaction process. The first step involves the reaction of 3-(trifluoromethyl)aniline with thionyl chloride to form 3-(trifluoromethyl)phenyl isothiocyanate. The second step involves the reaction of cyclopentanone with sodium hydride to form the corresponding enolate. The final step involves the reaction of the enolate with 3-(trifluoromethyl)phenyl isothiocyanate to form this compound.
Scientific Research Applications
N-cyclopentyl-N'-[3-(trifluoromethyl)phenyl]thiourea has been extensively studied for its potential applications in agriculture. This compound has been shown to promote cell division and differentiation in plants, leading to increased yield and improved fruit quality. This compound has been used to increase the yield of various crops, including grapes, kiwifruit, apples, and tomatoes. This compound has also been shown to improve the quality of fruit, including size, color, and sugar content.
Properties
IUPAC Name |
1-cyclopentyl-3-[3-(trifluoromethyl)phenyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15F3N2S/c14-13(15,16)9-4-3-7-11(8-9)18-12(19)17-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GITKAIGUCWKQQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=S)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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